Cas no 221687-56-5 (2,7-Dioxabicyclo[9.2.2]pentadeca-4,9,11,13,14-pentaen-8-one, 5-methyl-, (4Z,9Z)-)
221687-56-5 structure
Product Name:2,7-Dioxabicyclo[9.2.2]pentadeca-4,9,11,13,14-pentaen-8-one, 5-methyl-, (4Z,9Z)-
CAS No:221687-56-5
MF:C14H14O3
MW:230.259164333344
CID:265303
Update Time:2024-03-01
2,7-Dioxabicyclo[9.2.2]pentadeca-4,9,11,13,14-pentaen-8-one, 5-methyl-, (4Z,9Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Dioxabicyclo[9.2.2]pentadeca-4,9,11,13,14-pentaen-8-one,5-methyl-, (4Z,9Z)-
- Pondaplin
- CID 100930994
- 2,7-Dioxabicyclo[9.2.2]pentadeca-4,9,11,13,14-pentaen-8-one, 5-methyl-, (4Z,9Z)-
-
- Inchi: 1S/C14H14O3/c1-11-8-9-16-13-5-2-12(3-6-13)4-7-14(15)17-10-11/h2-8H,9-10H2,1H3/b7-4-,11-8-
- InChI Key: WPMGVJJSBNXOQS-XGBXBTFKSA-N
- SMILES: O1C2C=CC(C=CC(=O)OCC(C)=CC1)=CC=2 |c:5,12|
Computed Properties
- Exact Mass: 230.094
- Monoisotopic Mass: 230.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.106±0.06 g/cm3(Predicted)
- Boiling Point: 406.9±45.0 °C(Predicted)
2,7-Dioxabicyclo[9.2.2]pentadeca-4,9,11,13,14-pentaen-8-one, 5-methyl-, (4Z,9Z)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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